Methyl 7-fluoro-1H-indole-5-carboxylate

• IUPAC Name: methyl 7-fluoro-1H-indole-5-carboxylate
• InChI: InChI=1S/C10H8FNO2/c1-14-10(13)7-4-6-2-3-12-9(6)8(11)5-7/h2-5,12H,1H3
• InChI Key: VONJGOKZTQSBNK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C2C(=C1)C=CN2)F
• Molecular Formula: C10H8FNO2
• Molecular Weight: 193.17 g/mol
• CAS No.: 256935-98-5

Description

“Methyl 7-fluoro-1H-indole-5-carboxylate” is a chemical compound. It is a derivative of indole, a heterocyclic compound that is important in many biological compounds. It has a molecular formula of C10H8FNO2.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, “Methyl 1-prop-2-yn-1-yl-1H-indole-5-carboxylate” can be prepared by N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene / 50% sodium hydroxide under phase-transfer catalysis.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the indole scaffold, which is a significant heterocyclic system. The indole nucleus is found in many important synthetic drug molecules.

Chemical Reactions Analysis

Indole derivatives have been found to possess various biological activities, which has led to interest in synthesizing a variety of indole derivatives.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 193.17. Other physical and chemical properties such as boiling point, melting point, and density were not found in the search results.

Scientific Research Applications

• HIV Treatment Research :

  • B. Mayes et al. (2010) described a synthetic preparation of methyl 5-chloro-4-fluoro-1H-indole-2-carboxylate, a key intermediate towards phosphoindole inhibitors of HIV non-nucleoside reverse transcriptase. This research is significant in the development of HIV treatment options (Mayes et al., 2010).

• Anticancer Potential :

  • A study by A. Kryshchyshyn-Dylevych et al. (2021) synthesized novel indole-azolidinone hybrids, exhibiting cytotoxic action towards tumor cells. The study highlighted a specific compound, 5-fluoro-3-(4-oxo-2-thioxothiazolidin-5-ylidenemethyl)-1H-indole-2-carboxylic acid methyl ester (3a), demonstrating significant anticancer potential (Kryshchyshyn-Dylevych et al., 2021).

• Antiviral Research :

  • The synthesis and antiviral activity of various indole derivatives, including ethyl 1,2-dimethyl-5-Hydroxy-1H-Indole-3-carboxylates, were investigated by A. Ivashchenko et al. (2014). They found that certain compounds exhibited activity against influenza and hepatitis C viruses (Ivashchenko et al., 2014).

• Fluorescent Probes for Protein Studies :

  • Jingsong Liu et al. (2020) conducted a study on methyl indole-4-carboxylate as a fluorescent probe for protein local structure and dynamics, demonstrating its utility in biochemical research (Liu et al., 2020).

• Photophysical Studies :

  • Research by G. Pereira et al. (2010) focused on new fluorescent indole derivatives obtained from β-bromodehydroamino acids. These compounds were studied for their photophysical properties and potential applications as fluorescent probes (Pereira et al., 2010).

Mechanism of Action

While the specific mechanism of action for “Methyl 7-fluoro-1H-indole-5-carboxylate” is not mentioned in the search results, indole derivatives are known to bind with high affinity to multiple receptors, which can be useful in developing new therapeutic agents.

Future Directions

Indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. They are being investigated for their antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.